Cas no 109526-69-4 (Propanoic acid, 2-(3-nitrophenoxy)-)

• Product Name: Propanoic acid, 2-(3-nitrophenoxy)-
• CAS No: 109526-69-4
• MF: C₉H₉NO₅
• MW: 211.171462774277
• CID: 1188677
• Update Time: 2024-08-03

Propanoic acid, 2-(3-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(3-nitrophenoxy)-

• Inchi： 1S/C9H9NO5/c1-6(9(11)12)15-8-4-2-3-7(5-8)10(13)14/h2-6H,1H3,(H,11,12)
• InChI Key： CGGQTUXPABREEK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(OC1=CC=CC([N+]([O-])=O)=C1)C

Computed Properties

• Exact Mass: 211.04807

Experimental Properties

• Density: 1.377±0.06 g/cm3(Predicted)
• Boiling Point: 386.0±17.0 °C(Predicted)
• PSA: 89.67
• pka: 3.06±0.10(Predicted)